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Compound of Interest

Compound Name: 2-Isopropyl-1,3-dioxane

CAS No.: 5702-49-8

Cat. No.: B11954329

Get Quote

CAS No: 4675-87-0 Chemical Class: Cyclic Acetal / Flavor & Fragrance Intermediate Primary

Hazards: Flammability, Eye/Skin Irritation, Potential Peroxide Formation

Executive Safety Summary
From the Desk of the Senior Application Scientist: Handling 2-Isopropyl-1,3-dioxane requires

a nuanced approach often overlooked in standard safety data sheets (SDS). While less

notorious than its structural cousin 1,4-dioxane, this cyclic acetal presents a dual-threat profile:

flammability (Flash Point ~44°C) and solvent capability that can permeate standard laboratory

gloves.

Critical Warning: Like many acetals and ethers, this compound has the potential to form

organic peroxides upon prolonged exposure to air. Before any handling of aged containers, a

peroxide test is mandatory.

Risk Assessment & Hazard Classification (GHS)
This compound generally falls under Class 3 Flammable Liquids and Category 2 Skin/Eye

Irritants.
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Hazard Category Signal Word Hazard Statement Scientist's Note

Flammability WARNING
H226: Flammable

liquid and vapor

Vapor is heavier than

air (approx. 4.5x). It

can travel along

benchtops to ignition

sources.

Skin Irritation WARNING
H315: Causes skin

irritation

Defatting action is

rapid; prolonged

contact can lead to

dermatitis.

Eye Irritation WARNING
H319: Causes serious

eye irritation

Acetals are

penetrating solvents;

splashes can cause

corneal injury if not

flushed immediately.

Reactivity CAUTION
EUH019: May form

explosive peroxides

Crucial: Test for

peroxides if the

container has been

opened >6 months.

PPE Selection Matrix
Standard nitrile gloves may offer insufficient protection for prolonged contact.
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Body Part
PPE
Recommendation

Material
Specification

Technical Rationale

Hand (Splash)
Nitrile (Double

Gloved)

Min. Thickness: 5 mil

(0.12 mm)

Breakthrough < 15

mins. Cyclic acetals

can swell nitrile.

Double gloving allows

the outer glove to be

stripped immediately

upon contamination.

Hand (Immersion) Laminate / EVOH
Brand ex: Silver

Shield / 4H

Breakthrough > 480

mins. Required for

spill cleanup or

synthesis procedures

where direct contact is

likely.

Eyes Chemical Goggles
ANSI Z87.1 (Impact +

Splash)

Safety glasses are

insufficient. Vapors

can bypass side

shields, and liquid has

low surface tension

(splashes easily).

Respiratory Half-Face Respirator
Cartridge: Organic

Vapor (OV)

Use if handling

outside a fume hood.

The odor threshold is

low; olfactory fatigue

can occur.

Body Lab Coat (FR)
Flame-Resistant

Cotton/Nomex

Synthetic blends

(polyester) can melt

into skin during a flash

fire. 100% Cotton or

Nomex is mandatory.

Operational Protocol: Safe Handling Workflow
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Phase 1: Pre-Operational Checks
Peroxide Quantification: If the bottle date >6 months, use a semi-quantitative peroxide test

strip (e.g., Quantofix).

< 10 ppm: Safe to use.

10–100 ppm: Treat with ferrous sulfate or pass through basic alumina.

> 100 ppm: Do not touch.[1] Contact EHS for remote disposal.

Engineering Controls: Verify Fume Hood face velocity is 80–100 fpm.

Phase 2: Transfer & Synthesis
Static Bonding: When transferring volumes >500 mL, ground the receiving vessel. 2-
Isopropyl-1,3-dioxane has low conductivity, allowing static charge accumulation.

Dispensing: Use a glass or stainless steel syringe for small volumes. Avoid plastic syringes

(polystyrene) which may craze/crack under acetal stress.

Inert Atmosphere: Blanket the reaction or storage vessel with Nitrogen or Argon to inhibit

peroxidation.

Phase 3: Post-Operation
Seal Integrity: Parafilm is not recommended for long-term storage as acetal vapors degrade

it. Use Teflon tape or a phenolic cap with a PTFE liner.

Visualization: Decision & Handling Logic
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Start: Container Retrieval

Check Container Age

Test Peroxides (Quantofix)

> 6 Months

Don PPE:
Nitrile (Splash) or Laminate (Immersion)

FR Lab Coat + Goggles

< 6 Months

Treat (FeSO4) or Dispose

> 10 ppm < 10 ppm

Transfer in Fume Hood
(Grounding Required >500mL)

Purge with N2 & Seal
(PTFE Liner)

Unused Reagent

Disposal: D001 Stream

Reaction Waste

Click to download full resolution via product page

Caption: Workflow for assessing peroxide risk and selecting appropriate handling procedures

for 2-Isopropyl-1,3-dioxane.

Emergency Response & Disposal
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Spills (> 100 mL)
Evacuate: Clear the immediate area.

Ventilate: Increase fume hood sash height if safe; open lab ventilation.

Absorb: Do not use paper towels (fire hazard). Use vermiculite, sand, or commercial solvent

pillows.

PPE Upgrade: Switch to Silver Shield/Laminate gloves before touching soaked absorbents.

Disposal (Environmental Compliance)
Waste Code:D001 (Ignitable Characteristic).

Segregation: Do not mix with strong oxidizers (e.g., Nitric Acid) or strong acids in the waste

stream, as this can trigger exothermic hydrolysis or polymerization.

Labeling: Clearly mark "Flammable Solvent - Cyclic Acetal."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.echemi.com/sds/2-isopropyl-55-dimethyl-13-dioxane-pid_Rock19198.html
https://www.benchchem.com/product/b11954329/docs#personal-protective-equipment-ppe-handling-guide-2-isopropyl-1-3-dioxane
https://www.benchchem.com/product/b11954329/docs#personal-protective-equipment-ppe-handling-guide-2-isopropyl-1-3-dioxane
https://www.benchchem.com/product/b11954329/docs#personal-protective-equipment-ppe-handling-guide-2-isopropyl-1-3-dioxane
https://www.benchchem.com/product/b11954329/docs#personal-protective-equipment-ppe-handling-guide-2-isopropyl-1-3-dioxane
https://www.benchchem.com/product/b11954329?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11954329?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11954329?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

